![molecular formula C15H15N3O B7571347 3,4-dihydro-2H-1,5-naphthyridin-1-yl-(6-methylpyridin-2-yl)methanone](/img/structure/B7571347.png)
3,4-dihydro-2H-1,5-naphthyridin-1-yl-(6-methylpyridin-2-yl)methanone
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Overview
Description
3,4-dihydro-2H-1,5-naphthyridin-1-yl-(6-methylpyridin-2-yl)methanone is a chemical compound that belongs to the class of naphthyridines. It has been studied extensively for its potential use in scientific research.
Mechanism of Action
The mechanism of action of 3,4-dihydro-2H-1,5-naphthyridin-1-yl-(6-methylpyridin-2-yl)methanone involves the inhibition of various enzymes. Inhibition of protein kinases can lead to the modulation of various signaling pathways, while inhibition of phosphodiesterases can lead to an increase in intracellular cyclic nucleotide levels. Histone deacetylase inhibition can lead to changes in gene expression and chromatin structure.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are dependent on the specific enzyme being inhibited. Inhibition of protein kinases can lead to changes in cell signaling, while inhibition of phosphodiesterases can lead to changes in intracellular cyclic nucleotide levels. Histone deacetylase inhibition can lead to changes in gene expression and chromatin structure.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-dihydro-2H-1,5-naphthyridin-1-yl-(6-methylpyridin-2-yl)methanone in lab experiments is its potency as an enzyme inhibitor. It can be used at low concentrations to achieve significant inhibition of various enzymes. However, one limitation is that its effects may not be specific to a particular enzyme, and it may inhibit multiple enzymes simultaneously.
Future Directions
There are several future directions for the use of 3,4-dihydro-2H-1,5-naphthyridin-1-yl-(6-methylpyridin-2-yl)methanone in scientific research. One direction is the study of its effects on specific signaling pathways and the underlying mechanisms. Another direction is the development of more specific inhibitors that can target individual enzymes. Additionally, the use of this compound in drug discovery and development is an area of future research.
Synthesis Methods
The synthesis of 3,4-dihydro-2H-1,5-naphthyridin-1-yl-(6-methylpyridin-2-yl)methanone involves the reaction of 2-chloro-6-methylpyridine with 3,4-dihydro-2H-1,5-naphthyridin-1-one in the presence of a base. The reaction yields the desired compound as a white solid.
Scientific Research Applications
3,4-dihydro-2H-1,5-naphthyridin-1-yl-(6-methylpyridin-2-yl)methanone has been used in scientific research as a tool to study various biological processes. It has been found to be a potent inhibitor of several enzymes, including protein kinases, phosphodiesterases, and histone deacetylases. These enzymes play crucial roles in various cellular processes, and their inhibition can provide insights into the underlying mechanisms.
Properties
IUPAC Name |
3,4-dihydro-2H-1,5-naphthyridin-1-yl-(6-methylpyridin-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O/c1-11-5-2-6-13(17-11)15(19)18-10-4-7-12-14(18)8-3-9-16-12/h2-3,5-6,8-9H,4,7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBQNYWFWKAKJNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)N2CCCC3=C2C=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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